Cas no 5154-59-6 (ethyl 6-amino-5-cyano-4-(4-hydroxyphenyl)-2-methyl-4H-pyran-3-carboxylate)

• Product Name: ethyl 6-amino-5-cyano-4-(4-hydroxyphenyl)-2-methyl-4H-pyran-3-carboxylate
• CAS No: 5154-59-6
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• CID: 1571792
• PubChem ID: 2792227
• Update Time: 2025-04-21

ethyl 6-amino-5-cyano-4-(4-hydroxyphenyl)-2-methyl-4H-pyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-amino-5-cyano-4-(4-hydroxyphenyl)-2-methyl-4H-pyran-3-carboxylate
• 4H-Pyran-3-carboxylic acid, 6-amino-5-cyano-4-(4-hydroxyphenyl)-2-methyl-, ethyl ester
• STK834907
• WAY-297847
• AKOS000658711
• DTXSID10383134
• SR-01000439390-1
• MFCD00551362
• Oprea1_599118
• AKOS016043083
• ChemDiv1_004439
• HMS599J17
• 5-ethoxycarbonyl-2-amino-4-(4-hydroxyphenyl)-3-cyano-6-methyl-4h-pyran
• SR-01000439390
• Oprea1_526144
• 5154-59-6
• AB00074612-01

• Inchi： 1S/C16H16N2O4/c1-3-21-16(20)13-9(2)22-15(18)12(8-17)14(13)10-4-6-11(19)7-5-10/h4-7,14,19H,3,18H2,1-2H3
• InChI Key： NMAFIHJVWYYFSX-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C2C=CC(=CC=2)O)C(C(=O)OCC)=C1C)N

Computed Properties

• Exact Mass: 300.11108
• Monoisotopic Mass: 300.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 553.5°C at 760 mmHg
• Flash Point: 288.6°C
• Refractive Index: 1.613
• PSA: 105.57